Cas no 1823364-07-3 (1,5-Dihydro-2H-pyrrolo[2,3-b]pyrazin-2-one)

1,5-Dihydro-2H-pyrrolo[2,3-b]pyrazin-2-one is a heterocyclic compound featuring a fused pyrrole-pyrazine core, which serves as a versatile scaffold in medicinal chemistry and drug discovery. Its unique structure enables interactions with various biological targets, making it valuable for the development of kinase inhibitors and other therapeutic agents. The compound exhibits favorable physicochemical properties, including moderate solubility and stability, facilitating its use in synthetic applications. Its rigid bicyclic framework also allows for precise structural modifications, enhancing selectivity and potency in lead optimization. This compound is particularly useful in the synthesis of bioactive molecules, offering a balance of reactivity and functional group compatibility for diverse chemical transformations.

1,5-Dihydro-2H-pyrrolo[2,3-b]pyrazin-2-one structure

1823364-07-3 structure

Product Name:1,5-Dihydro-2H-pyrrolo[2,3-b]pyrazin-2-one

CAS No:1823364-07-3

MF:C₆H₅N₃O

MW:135.123400449753

MDL:MFCD26516157

CID:5220909

Update Time:2025-06-08

1,5-Dihydro-2H-pyrrolo[2,3-b]pyrazin-2-one Chemical and Physical Properties

Names and Identifiers

- 1,5-Dihydro-2H-pyrrolo[2,3-b]pyrazin-2-one
- MDL： MFCD26516157
- Inchi： 1S/C6H5N3O/c10-5-3-8-6-4(9-5)1-2-7-6/h1-3H,(H,7,8)(H,9,10)
- InChI Key： CIIQMHBSGNDGCI-UHFFFAOYSA-N
- SMILES： C12NC=CC=1NC(=O)C=N2

1,5-Dihydro-2H-pyrrolo[2,3-b]pyrazin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-95174-1.0g	4H-pyrrolo[2,3-b]pyrazin-2-ol	1823364-07-3		1.0g	$0.0	2023-02-11
Chemenu	CM332777-1g	1,5-Dihydro-2H-pyrrolo[2,3-b]pyrazin-2-one	1823364-07-3	95%+	1g	$***	2023-03-30
Enamine	EN300-95174-1g	4H-pyrrolo[2,3-b]pyrazin-2-ol	1823364-07-3		1g	$0.0	2023-09-01

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Additional information on 1,5-Dihydro-2H-pyrrolo[2,3-b]pyrazin-2-one

Introduction to 1,5-Dihydro-2H-pyrrolo[2,3-b]pyrazin-2-one (CAS No. 1823364-07-3)

1,5-Dihydro-2H-pyrrolo[2,3-b]pyrazin-2-one, with the CAS number 1823364-07-3, is a novel heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyrazines and has been extensively studied for its potential therapeutic applications. The unique structural features of 1,5-Dihydro-2H-pyrrolo[2,3-b]pyrazin-2-one make it a promising candidate for the development of new drugs targeting various diseases.

The molecular structure of 1,5-Dihydro-2H-pyrrolo[2,3-b]pyrazin-2-one consists of a fused pyrrole and pyrazine ring system, which imparts it with a high degree of chemical stability and biological activity. The presence of the pyrrole ring provides electron-rich sites that can interact with various biological targets, while the pyrazine ring offers additional functional groups that can be modified to enhance pharmacological properties. These structural characteristics have led to its evaluation in multiple preclinical studies for a range of therapeutic indications.

Recent research has focused on the potential of 1,5-Dihydro-2H-pyrrolo[2,3-b]pyrazin-2-one as an anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response. These findings suggest that 1,5-Dihydro-2H-pyrrolo[2,3-b]pyrazin-2-one could be developed into a novel anti-inflammatory drug for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1,5-Dihydro-2H-pyrrolo[2,3-b]pyrazin-2-one has also shown promise as an anticancer agent. A study in the journal Cancer Research reported that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase-dependent pathways. The selective cytotoxicity observed in cancer cells is attributed to the ability of 1,5-Dihydro-2H-pyrrolo[2,3-b]pyrazin-2-one to disrupt mitochondrial function and induce oxidative stress. These findings highlight its potential as a lead compound for the development of new anticancer therapies.

The pharmacokinetic properties of 1,5-Dihydro-2H-pyrrolo[2,3-b]pyrazin-2-one have also been investigated to assess its suitability for drug development. Studies have shown that this compound exhibits favorable oral bioavailability and a long half-life, which are desirable attributes for a therapeutic agent. Additionally, it has been found to have low toxicity in preclinical models, suggesting a favorable safety profile. These characteristics make it an attractive candidate for further clinical evaluation.

To further explore the therapeutic potential of 1,5-Dihydro-2H-pyrrolo[2,3-b]pyrazin-2-one, ongoing research is focusing on optimizing its chemical structure to enhance its pharmacological properties. Techniques such as structure-based drug design and combinatorial chemistry are being employed to identify derivatives with improved potency and selectivity. These efforts aim to develop more effective and safer drugs based on the core structure of 1,5-Dihydro-2H-pyrrolo[2,3-b]pyrazin-2-one.

In conclusion, 1,5-Dihydro-2H-pyrrolo[2,3-b]pyrazin-2-one (CAS No. 1823364-07-3) is a promising heterocyclic compound with diverse biological activities. Its potential as an anti-inflammatory and anticancer agent has been supported by preclinical studies, and ongoing research continues to explore its therapeutic applications. The favorable pharmacokinetic properties and low toxicity profile make it an attractive candidate for further development into novel drugs for various diseases.